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For Researchers, Scientists, and Drug Development Professionals

Introduction
VEC-162, also known as Tasimelteon, is a selective dual agonist for the melatonin receptors

MT1 and MT2.[1][2][3] It is a crucial tool in research related to circadian rhythms, sleep

disorders, and neurological conditions.[4][5][6] Proper preparation of a stock solution is the first

critical step for ensuring accurate and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving Tasimelteon for in vitro studies due to its high

solubilizing capacity for organic molecules. This document provides detailed application notes

and protocols for the preparation, storage, and handling of a VEC-162 (Tasimelteon) stock

solution in DMSO.

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative information for VEC-162 (Tasimelteon) and

its solubility in DMSO.
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Parameter Value Reference

Compound Name VEC-162 (Tasimelteon) [3]

Alternate Name BMS-214778 [1][2][3]

Molecular Formula C₁₅H₁₉NO₂ [2]

Molecular Weight 245.32 g/mol [1][2]

Solubility in DMSO ≥ 33 mg/mL (≥ 134.52 mM) [2]

Maximum Conc. 37.33 mg/mL (152.17 mM) [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][2]

Stock Solution Preparation Table
This table provides the required mass of Tasimelteon to prepare stock solutions of various

concentrations and volumes.

Desired Stock
Concentration

Volume of DMSO
Mass of Tasimelteon (VEC-
162) Required

1 mM 1 mL 0.245 mg

5 mM 1 mL 1.227 mg

10 mM 1 mL 2.453 mg

50 mM 1 mL 12.266 mg

1 mM 5 mL 1.227 mg

5 mM 5 mL 6.133 mg

10 mM 5 mL 12.266 mg

50 mM 5 mL 61.330 mg
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Experimental Protocols
Protocol 1: Preparation of a 10 mM VEC-162
(Tasimelteon) Stock Solution in DMSO
Materials:

VEC-162 (Tasimelteon) powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the VEC-162 (Tasimelteon) powder and anhydrous DMSO

to equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh 2.45 mg of VEC-162 powder into the tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

VEC-162 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-

term storage.
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Protocol 2: In Vitro Cell-Based Assay using VEC-162
Stock Solution
This protocol provides a general workflow for treating cultured cells with VEC-162 to assess its

effect on a downstream signaling pathway, such as cAMP levels.

Materials:

Cultured cells expressing MT1/MT2 receptors (e.g., HEK293-MT1, CHO-MT2)

Cell culture medium and supplements

10 mM VEC-162 (Tasimelteon) stock solution in DMSO

Assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA)

cAMP assay kit

Multi-well plates (e.g., 96-well)

Forskolin (or other adenylyl cyclase activator)

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a density that will result in 80-90%

confluency on the day of the experiment. Incubate overnight under standard cell culture

conditions.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10

mM VEC-162 stock solution. Prepare serial dilutions of VEC-162 in the assay buffer to

achieve the desired final concentrations for the dose-response curve. Remember to include

a vehicle control (DMSO at the same final concentration as the highest VEC-162

concentration).

Cell Treatment: Remove the cell culture medium from the wells. Wash the cells once with the

assay buffer. Add the prepared working solutions of VEC-162 (and vehicle control) to the

respective wells.
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Incubation: Incubate the plate at 37°C for the desired period (e.g., 15-30 minutes) to allow for

receptor binding and signaling.

Stimulation (Optional): If measuring inhibition of adenylyl cyclase, add a known concentration

of an activator like forskolin to all wells (except for the negative control) and incubate for an

additional 10-15 minutes.

Cell Lysis and Assay: Lyse the cells according to the cAMP assay kit manufacturer's

instructions.

Data Analysis: Measure the cAMP levels using a plate reader. Plot the dose-response curve

and calculate the EC₅₀ or IC₅₀ value for VEC-162.
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Caption: VEC-162 signaling pathway via MT1/MT2 receptors.
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Caption: Workflow for an in vitro cell-based assay with VEC-162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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